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Compound of Interest

Compound Name: NVP-AAD777

Cat. No.: B1677045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NVP-AAD777 is a potent and selective inhibitor of Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2) kinase.[1] It plays a crucial role in angiogenesis research by blocking

the signaling cascade that leads to the proliferation and migration of endothelial cells. Accurate

and consistent preparation of NVP-AAD777 stock solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of NVP-AAD777 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for NVP-AAD777 are summarized in the table

below.
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Property Value Source

Molecular Weight 448.37 g/mol [1][2]

Molecular Formula C₂₂H₁₄F₆N₄ [1][2]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
[1]

Storage (in DMSO)
-80°C for 6 months, -20°C for 6

months
[1]

Experimental Protocol: Preparation of a 10 mM NVP-
AAD777 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of NVP-AAD777 in Dimethyl

Sulfoxide (DMSO).

Materials:

NVP-AAD777 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Determine the Required Mass of NVP-AAD777:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

448.37 g/mol / 1000 = 4.4837 mg

Carefully weigh out the calculated amount of NVP-AAD777 powder using a calibrated

analytical balance in a fume hood.

Dissolving NVP-AAD777 in DMSO:

Transfer the weighed NVP-AAD777 powder into a sterile microcentrifuge tube or amber

glass vial.

Add the desired volume of anhydrous DMSO to the tube containing the powder.

Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved and the

solution is clear. If dissolution is slow, gentle warming in a 37°C water bath or brief

sonication can be applied.

Aliquoting and Storage:

Once the NVP-AAD777 is fully dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots in tightly sealed tubes at -80°C for long-term storage (up to 6 months) or

at -20°C for shorter-term storage (up to 6 months).[1]

Safety Precautions:

NVP-AAD777 is a bioactive compound. Handle with care and use appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area, preferably a fume hood, when handling the solid powder and

DMSO.
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DMSO is a powerful solvent and can penetrate the skin, potentially carrying dissolved

substances with it. Avoid direct contact with skin and eyes.

Visualizations
Experimental Workflow: NVP-AAD777 Stock Solution
Preparation
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Workflow for Preparing NVP-AAD777 Stock Solution

Preparation

Dissolution

Storage

Calculate required mass of NVP-AAD777

Weigh NVP-AAD777 powder

Mass = M x V x MW

Add anhydrous DMSO

Vortex thoroughly

Ensure complete dissolution

Optional: Gentle warming or sonication

Aliquot into single-use tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing NVP-AAD777 stock solution.
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Signaling Pathway: NVP-AAD777 Inhibition of the
VEGFR-2 Pathway

NVP-AAD777 Inhibition of VEGFR-2 Signaling
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Caption: NVP-AAD777 inhibits VEGFR-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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